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A comprehensive guide for researchers and scientists on the predicted properties of

Moscovium in contrast to the established characteristics of Nitrogen, Phosphorus, Arsenic,

Antimony, and Bismuth.

Moscovium (Mc), the superheavy, synthetic element with atomic number 115, occupies the

seventh period of Group 15 in the periodic table. Due to its extreme instability and the

minuscule quantities produced, the experimental characterization of Moscovium remains a

significant challenge. Consequently, our current understanding of its physical and chemical

properties is largely based on theoretical predictions, drawing parallels and identifying

expected deviations from the trends observed in its lighter homologs: Nitrogen (N), Phosphorus

(P), Arsenic (As), Antimony (Sb), and Bismuth (Bi). This guide provides a detailed comparison

of the predicted properties of Moscovium with the experimentally determined properties of other

Group 15 elements, supported by available data and methodologies.

Comparative Data of Group 15 Elements
The following table summarizes the key atomic and physical properties of the Group 15

elements. The values for Moscovium are theoretical predictions, offering a glimpse into the

behavior of this enigmatic element.
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Property
Nitrogen
(N)

Phosphor
us (P)

Arsenic
(As)

Antimony
(Sb)

Bismuth
(Bi)

Moscoviu
m (Mc)

Atomic

Number
7 15 33 51 83 115

Atomic

Mass (u)
14.01 30.97 74.92 121.76 208.98 [1]

Electron

Configurati

on

[He] 2s²

2p³

[Ne] 3s²

3p³

[Ar] 3d¹⁰

4s² 4p³

[Kr] 4d¹⁰

5s² 5p³

[Xe] 4f¹⁴

5d¹⁰ 6s²

6p³

[Rn] 5f¹⁴

6d¹⁰ 7s²

7p³

(predicted)

[2]

Common

Oxidation

States

-3, +3, +5 -3, +3, +5 -3, +3, +5 -3, +3, +5 +3, +5

+1, +3

(predicted)

[2]

Melting

Point (°C)
-210.0

44.1

(white)

817 (at 28

atm)
630.6 271.4

~400

(predicted)

[2]

Boiling

Point (°C)
-195.8

280.5

(white)

614

(sublimes)
1587 1564

~1100

(predicted)

[2]

Density

(g/cm³ at

20°C)

0.00125

(gas)

1.82

(white)
5.72 6.69 9.78

~13.5

(predicted)

[3]

First

Ionization

Energy

(kJ/mol)

1402 1012 947 834 703

~538

(predicted)

[3]

Electroneg

ativity

(Pauling

Scale)

3.04 2.19 2.18 2.05 2.02
Not yet

determined
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Atomic

Radius

(pm)

65 110 121 141 155

~187

(predicted)

[2]

Ionic

Radius

(pm, for

E³⁻)

146 212 - - - -

Ionic

Radius

(pm, for

E³⁺)

- - 58 76 103

~100

(predicted

for Mc³⁺)[3]

Ionic

Radius

(pm, for

E⁵⁺)

- 34 46 60 76 -

Experimental and Theoretical Methodologies
The stark contrast in the availability of experimental data between Moscovium and its lighter

congeners is a direct consequence of their nuclear stability.

Synthesis and Characterization of Moscovium
The synthesis of Moscovium is a complex process achieved in heavy-ion accelerators.[4] The

primary method involves the bombardment of a target material with a beam of heavy ions.

Specifically, isotopes of Moscovium have been produced by bombarding an americium-243

target with calcium-48 ions at the Joint Institute for Nuclear Research in Dubna, Russia.[3][4]

The experimental workflow for the synthesis and identification of a superheavy element like

Moscovium can be visualized as follows:
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Americium-243 Target

Heavy-Ion Accelerator
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Nuclear Fusion Reaction Moscovium Atom(s) Detector Array Alpha Decay Products (e.g., Nihonium) Data Analysis & Identification

Click to download full resolution via product page

Experimental workflow for Moscovium synthesis.

The identification of Moscovium atoms is indirect and relies on detecting the characteristic

alpha decay chains of its daughter and granddaughter nuclei.[3] The extremely short half-lives

of Moscovium isotopes, on the order of milliseconds to seconds, necessitate rapid and highly

sensitive detection systems.[3]

Characterization of Lighter Group 15 Elements
In contrast, the properties of stable Group 15 elements are determined using a wide array of

well-established experimental techniques:

Atomic and Molar Mass: Determined with high precision using mass spectrometry.

Electron Configuration: Inferred from atomic emission spectra and supported by quantum

mechanical calculations.

Oxidation States: Determined through the synthesis and characterization of a vast number of

compounds using techniques like X-ray crystallography and various spectroscopic methods.

Melting and Boiling Points: Measured using standard thermal analysis techniques such as

differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).

Density: Measured using pycnometry for solids and liquids, and by measuring the mass of a

known volume for gases.

Ionization Energy: Determined by techniques such as photoelectron spectroscopy, where the

energy of electrons ejected by photons of known energy is measured.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1246206?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Electronegativities_of_the_elements_(data_page)
https://en.wikipedia.org/wiki/Electronegativities_of_the_elements_(data_page)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electronegativity: Derived from various experimental data, most famously through Linus

Pauling's method based on bond energies.

Atomic and Ionic Radii: Determined from crystallographic data of elements and their

compounds.

Periodic Trends and the Influence of Relativistic
Effects
The properties of Group 15 elements generally follow predictable periodic trends. As one

descends the group, there is an increase in atomic radius, a decrease in ionization energy, and

a decrease in electronegativity. This trend is accompanied by a transition from non-metallic

(Nitrogen, Phosphorus) to metalloid (Arsenic, Antimony) and finally to metallic character

(Bismuth).
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Group 15 Elements Trend: Decreasing First Ionization Energy
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Trend of decreasing first ionization energy down Group 15.

Moscovium is predicted to continue these trends; for instance, it is expected to have the lowest

first ionization energy in the group.[3] However, for superheavy elements like Moscovium,

relativistic effects play a crucial role and can lead to significant deviations from simple
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extrapolations. The high nuclear charge causes the inner electrons to move at speeds

approaching the speed of light, leading to a relativistic contraction and stabilization of the s and

p1/2 orbitals and an expansion and destabilization of the d and f orbitals.

For Moscovium, this is predicted to lead to a stabilization of the 7s and 7p1/2 electrons, making

them less available for bonding (an "inert pair" effect). This is the primary reason why

Moscovium is expected to favor a +1 oxidation state, similar to thallium, in addition to the

group's common +3 state.[3] The +5 oxidation state, common for lighter pnictogens, is

predicted to be highly unstable for Moscovium.

Conclusion
Moscovium represents a frontier in our understanding of the periodic table. While its direct

experimental study is fraught with challenges, theoretical calculations, combined with the

established trends in Group 15, provide a compelling, albeit preliminary, picture of its

properties. The predicted characteristics of Moscovium, particularly its favored +1 oxidation

state, highlight the profound impact of relativistic effects on the chemistry of superheavy

elements. Future experimental endeavors, though technically demanding, will be crucial in

validating these theoretical predictions and further illuminating the fascinating world at the

upper end of the periodic table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1246206#moscovium-properties-vs-other-group-15-
elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1246206#moscovium-properties-vs-other-group-15-elements
https://www.benchchem.com/product/b1246206#moscovium-properties-vs-other-group-15-elements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1246206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

